Cas no 2680666-96-8 (benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate)

• Product Name: benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate
• CAS No: 2680666-96-8
• MF: C₁₈H₂₉N₃O₃
• MW: 335.441164731979
• CID: 5621916
• PubChem ID: 165926268
• Update Time: 2025-10-29

benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28296367
• benzyl N-{4-[4-(2-hydroxyethyl)piperazin-1-yl]butyl}carbamate
• 2680666-96-8
• benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate

• Inchi： 1S/C18H29N3O3/c22-15-14-21-12-10-20(11-13-21)9-5-4-8-19-18(23)24-16-17-6-2-1-3-7-17/h1-3,6-7,22H,4-5,8-16H2,(H,19,23)
• InChI Key： QTLHGBULFCOLSE-UHFFFAOYSA-N
• SMILES： OCCN1CCN(CCCCNC(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 335.22089180g/mol
• Monoisotopic Mass: 335.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 65Ų

Additional information on benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate

Introduction to Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate (CAS No. 2680666-96-8)

Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate, a compound with the CAS number 2680666-96-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The unique structural features of this molecule, particularly its piperazine moiety and the presence of hydroxyethyl groups, contribute to its versatility and make it a promising candidate for further exploration.

The chemical structure of Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate can be described as a benzyl carbamate derivative linked to a butyl chain that is further substituted with a piperazine ring. The piperazine ring is a well-known pharmacophore in drug design, often found in antipsychotic, antidepressant, and antihistamine drugs due to its ability to interact with various biological targets. The presence of the 2-hydroxyethyl group adds an additional layer of complexity, potentially influencing the compound's solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in the development of novel piperazine derivatives for their therapeutic potential. The compound Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate has been studied for its potential role in various pharmacological applications. For instance, its structural similarity to known active pharmaceutical ingredients (APIs) suggests that it may exhibit similar biological activities. This has prompted researchers to investigate its efficacy in preclinical models and its potential for further development into a new drug entity.

One of the most intriguing aspects of Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate is its interaction with biological targets. The piperazine moiety is known to interact with neurotransmitter receptors, particularly serotonin receptors, which are implicated in conditions such as depression and anxiety. The hydroxyethyl group may also play a role in modulating these interactions, potentially enhancing or altering the compound's pharmacological effects. This dual functionality makes it an attractive candidate for further investigation.

Recent studies have begun to explore the pharmacokinetic properties of Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary data suggest that this compound may exhibit favorable pharmacokinetic profiles, including good solubility and bioavailability. These properties are essential for ensuring that the compound reaches effective concentrations at the target site and remains stable within the body.

The synthesis of Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 4-(2-hydroxyethyl)piperazine and benzoyl chloride. These intermediates are then coupled using appropriate coupling reagents to form the final carbamate derivative. The synthesis must be conducted under controlled conditions to minimize side reactions and ensure the integrity of the product.

In addition to its pharmacological potential, Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate has also been investigated for its chemical stability. Stability studies are essential for determining how long a compound remains effective and safe when stored under various conditions. These studies often involve exposing the compound to different temperatures, humidity levels, and light sources to assess its degradation over time. The results of these studies can provide valuable information for formulating stable dosage forms and ensuring the long-term efficacy of the drug.

The development of new drugs is a complex process that involves extensive research and testing before reaching clinical use. Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate represents an early stage in this process, with much work still needed before it can be considered for human use. However, its promising characteristics make it an exciting candidate for further investigation by researchers in pharmaceutical chemistry.

One area of particular interest is the potential use of Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate in combination therapies. By pairing this compound with other drugs that target different aspects of a disease, researchers may be able to develop more effective treatments with fewer side effects. This approach has shown great promise in treating complex conditions such as cancer and neurological disorders.

The future direction of research on Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate will likely involve both preclinical and clinical studies. Preclinical studies will focus on further characterizing its pharmacological effects and safety profile using cell cultures and animal models. If these studies yield positive results, clinical trials may be conducted to evaluate its efficacy and safety in human subjects.

In conclusion, Benzyl N-{4-4-(2-hydroxyethyl)piperazin-1-ylbutyl}carbamate (CAS No. 2680666-96-8) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structure and functional groups make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for this molecule, it holds the promise of contributing to advancements in medicine and improving patient outcomes.